2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Specification

• Molecular Formula: C22H18BrN5OS
• Molecular Weight: 480.4 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C22H18BrN5OS/c1-15-4-2-3-5-19(15)25-20(29)14-30-22-27-26-21(16-10-12-24-13-11-16)28(22)18-8-6-17(23)7-9-18/h2-13H,14H2,1H3,(H,25,29)
• Standard InChI Key: SFERBYCUZADLEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4

Introduction

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a heterocyclic acetamide derivative incorporating a 1,2,4-triazole core. This structure is notable for its potential in various biological and pharmacological applications due to its unique combination of functional groups, including the bromophenyl, pyridinyl, and sulfanyl moieties.

Synthesis

The synthesis of this compound typically involves multi-step reactions starting with the preparation of the triazole core. The steps may include:

• Cyclization of hydrazine derivatives with carbon disulfide to form triazole intermediates.

• Functionalization with bromophenyl and pyridinyl groups.

• Sulfanyl linkage formation followed by acetylation to introduce the acetamide group.

Spectroscopic methods such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) are used to confirm the structural integrity of the synthesized product.

Biological Significance

This compound has garnered interest for its potential pharmacological activities:

• Antimicrobial Activity: The triazole ring system is known for its efficacy against bacterial and fungal pathogens by inhibiting key enzymes involved in cell wall synthesis.

• Anticancer Potential: Preliminary studies suggest that similar derivatives exhibit cytotoxic effects on cancer cell lines by inducing apoptosis or disrupting cellular metabolism.

• Anti-inflammatory Properties: Computational docking studies indicate potential interactions with enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), which are involved in inflammation pathways.

Computational Studies

Molecular docking simulations have been employed to assess the binding affinity of this compound with various biological targets:

• Lipoxygenase (LOX): Predicted as a strong inhibitor based on docking scores.

• Protein Kinases: The pyridinyl and bromophenyl groups enhance binding through hydrophobic interactions.

Research Applications

This compound is being investigated for:

• Development of novel antimicrobial agents targeting drug-resistant strains.

• Optimization for anticancer therapies focusing on breast and colon cancer models.

• Use as a scaffold for designing multi-target inhibitors in inflammatory diseases.

Limitations and Future Directions

While promising, further studies are required to:

• Assess detailed pharmacokinetics and toxicity profiles in vivo.

• Explore structural modifications to enhance bioavailability and target specificity.

• Conduct large-scale synthesis for industrial applications.

This article provides a structured overview of 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide, highlighting its significance as a versatile chemical entity with broad biological implications.